Cas no 2627-27-2 (3-Phenylpropyl isothiocyanate)
3-Phenylpropyl isothiocyanate is an organic compound belonging to the isothiocyanate class, characterized by the presence of a phenylpropyl group attached to an isothiocyanate functional group. This compound is of interest in organic synthesis and biochemical research due to its reactivity as an electrophile, enabling its use in the formation of thiourea derivatives and other sulfur-containing compounds. It may also serve as a precursor in the study of bioactive molecules, particularly those with potential applications in agrochemical or pharmaceutical development. Its structural features contribute to its utility in cross-coupling reactions and as a building block for more complex heterocyclic systems.
3-Phenylpropyl isothiocyanate structure
Product Name:3-Phenylpropyl isothiocyanate
CAS No:2627-27-2
MF:C10H11NS
MW:177.266041040421
MDL:MFCD00041134
CID:84423
PubChem ID:75815
Update Time:2025-06-10
3-Phenylpropyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylpropyl isothiocyanate
- Isothiocyanato-3-phenylpropane
- 3-isothiocyanatopropylbenzene
- PHENYLPROPYL ISOTHIOCYANATE, 3-(RG) PrintBack
- 3-Phenylpropylisothiocyanat
- 3-phenylpropyl-isothiocyanate
- EINECS 220-094-9
- Phenylpropyl isothiocyanate
- PPITC
- phenylpropyl isothiocyanate, 3-
- BDBM50073716
- Q27252818
- 1S20IA5GGO
- SCHEMBL1457110
- CHEBI:173819
- 1-Isothiocyanato-3-phenylpropane
- (3-Isothiocyanatopropyl)benzene, 9CI
- AKOS000101074
- 2627-27-2
- BP-11162
- J-016359
- (3-isothiocyanatopropyl)-Benzene
- (3-Isothiocyanatopropyl)benzene #
- 3-phenylpropylisothiocyanate
- NS00028072
- CHEMBL54380
- 3-Phenylpropyl isothiocynate
- (3-Isothiocyanatopropyl)benzene
- HY-115771
- UNII-1S20IA5GGO
- Benzene,(3-isothiocyanatopropyl)-
- CCRIS 3147
- Isothiocyanic acid, 3-phenylpropyl ester
- PD139352
- isothiocyanic acid 3-phenylpropyl ester
- FT-0627518
- CAA62727
- Benzene, (3-isothiocyanatopropyl)-
- MFCD00041134
- CS-0255617
- DTXSID1040241
- TS-08962
- 3phenylpropylisothiocyanate
- DA-60286
-
- MDL： MFCD00041134
- Inchi： 1S/C10H11NS/c12-9-11-8-4-7-10-5-2-1-3-6-10/h1-3,5-6H,4,7-8H2
- InChI Key： GRUOGLPIAPZLHJ-UHFFFAOYSA-N
- SMILES： S=C=NCCCC1C=CC=CC=1
- BRN： 2209321
Computed Properties
- Exact Mass: 177.06100
- Monoisotopic Mass: 177.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 44.4A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.07
- Boiling Point: 156 °C
- Flash Point: 156-160°C/12mm
- Refractive Index: 1.5780
- PSA: 44.45000
- LogP: 2.72200
- Sensitiveness: Moisture Sensitive
- Solubility: Not available
3-Phenylpropyl isothiocyanate Security Information
- Hazardous Material transportation number：2927
- Safety Instruction： S26-S36/37/39-S45
- HazardClass：8
- PackingGroup：III
- Risk Phrases：R20/21/22; R34
- Packing Group：III
- Safety Term：8
3-Phenylpropyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Phenylpropyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P336343-5g |
3-Phenylpropyl Isothiocyanate |
2627-27-2 | 5g |
$ 185.00 | 2022-06-03 | ||
| TRC | P336343-10g |
3-Phenylpropyl Isothiocyanate |
2627-27-2 | 10g |
$ 290.00 | 2022-06-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P276043-5g |
3-Phenylpropyl isothiocyanate |
2627-27-2 | ≥98% | 5g |
¥1638.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P276043-10g |
3-Phenylpropyl isothiocyanate |
2627-27-2 | ≥98% | 10g |
¥2998.90 | 2023-09-01 | |
| Fluorochem | 009566-1g |
3-Phenylpropylisothiocyanate |
2627-27-2 | 99% | 1g |
￡23.00 | 2022-02-28 | |
| Fluorochem | 009566-5g |
3-Phenylpropylisothiocyanate |
2627-27-2 | 99% | 5g |
￡104.00 | 2022-02-28 | |
| abcr | AB179117-1 g |
3-Phenylpropyl isothiocyanate, 98%; . |
2627-27-2 | 98% | 1 g |
€67.00 | 2023-07-20 | |
| abcr | AB179117-5 g |
3-Phenylpropyl isothiocyanate, 98%; . |
2627-27-2 | 98% | 5 g |
€132.50 | 2023-07-20 | |
| abcr | AB179117-25 g |
3-Phenylpropyl isothiocyanate, 98%; . |
2627-27-2 | 98% | 25 g |
€517.50 | 2023-07-20 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10931-1g |
3-Phenylpropyl isothiocyanate, 98% |
2627-27-2 | 98% | 1g |
￥485.00 | 2023-03-30 |
3-Phenylpropyl isothiocyanate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2627-27-2)3-Phenylpropyl isothiocyanate
Order Number:A1209664
Stock Status:in Stock
Quantity:1ml/500mg/100mg/50mg/25mg/10mg/5mg/1mg/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):271.0/3159.0/1567.0/1170.0/863.0/542.0/366.0/163.0/287.0
Email:sales@amadischem.com
3-Phenylpropyl isothiocyanate Related Literature
-
1. Intramolecular cyclisation of arylalkyl isothiocyanates. Part 3. Synthesis of 4,5-dihydro-3H-2-benzazepines and 7,8-dihydro-6H-thieno[3,2-c]-azepinesRoy V. Davies,Brian Iddon,Michael W. Pickering,Hans Suschitzky,Peter T. Gallagher,Maurice W. Gittos,Malcom D. Robinson J. Chem. Soc. Perkin Trans. 1 1977 2357
2627-27-2 (3-Phenylpropyl isothiocyanate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2627-27-2)3-Phenylpropyl isothiocyanate
Purity:99%/99%/99%/99%/99%/99%/99%/99%/99%
Quantity:1ml/500mg/100mg/50mg/25mg/10mg/5mg/1mg/5g
Price ($):271.0/3159.0/1567.0/1170.0/863.0/542.0/366.0/163.0/287.0